Cas no 1803877-30-6 (4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride)

• Product Name: 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride
• CAS No: 1803877-30-6
• MF: C₅H₃ClFNO₃S
• MW: 211.598622560501
• CID: 4905338
• Update Time: 2025-10-10

4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride

• Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)4-2-8-1-3(9)5(4)7/h1-2,9H
• InChI Key： FWBQWOVEHTUTNB-UHFFFAOYSA-N
• SMILES： ClS(C1C=NC=C(C=1F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 0.6
• Topological Polar Surface Area: 75.6

Additional information on 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride

Comprehensive Overview of 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride (CAS No. 1803877-30-6) and Its Applications

4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride (CAS No. 1803877-30-6) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical intermediates. This compound, characterized by its unique fluorine and hydroxyl functional groups, plays a pivotal role in the development of high-performance materials and bioactive molecules. Its molecular structure, combining a pyridine ring with a sulfonyl chloride moiety, makes it a versatile building block for drug discovery and agrochemical research.

In recent years, the demand for fluorinated pyridine derivatives like 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride has surged due to their applications in medicinal chemistry. Researchers are particularly interested in its potential to enhance drug bioavailability and metabolic stability, which are critical factors in the design of next-generation therapeutics. The compound's sulfonyl chloride group also enables facile conjugation with amines and other nucleophiles, making it invaluable for peptide modification and bioconjugation strategies.

The synthesis and utilization of 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride align with current trends in green chemistry and sustainable manufacturing. As industries strive to reduce environmental impact, this compound's efficiency in catalytic reactions and low-waste processes positions it as a preferred choice for eco-friendly synthesis. Moreover, its compatibility with flow chemistry techniques underscores its relevance in modern industrial-scale production.

From a market perspective, 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride is increasingly sought after by pharmaceutical companies and research institutions. Its role in the development of anticancer agents, antiviral drugs, and central nervous system (CNS) therapeutics has been widely documented. The compound's ability to act as a key intermediate in the synthesis of heterocyclic compounds further expands its utility across diverse chemical industries.

For researchers exploring structure-activity relationships (SAR), 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride offers a robust platform for molecular optimization. Its fluorine atom introduces electronic effects that can fine-tune binding affinity and selectivity, while the hydroxyl group provides opportunities for hydrogen bonding interactions. These features are particularly valuable in the design of enzyme inhibitors and receptor modulators.

In conclusion, 4-Fluoro-3-hydroxypyridine-5-sulfonyl chloride (CAS No. 1803877-30-6) stands as a cornerstone in advanced chemical synthesis. Its multifaceted applications, from drug development to material science, highlight its importance in contemporary research. As the scientific community continues to innovate, this compound is poised to remain at the forefront of cutting-edge discoveries and technological advancements.